Cas no 31110-41-5 (Alanine,N-(3,5-dichlorobenzoyl)-2-methyl-)

• Product Name: Alanine,N-(3,5-dichlorobenzoyl)-2-methyl-
• CAS No: 31110-41-5
• MF: C₁₁H₁₁Cl₂NO₃
• MW: 276.115941286087
• CID: 322981
• PubChem ID: 190300
• Update Time: 2025-07-15

Alanine,N-(3,5-dichlorobenzoyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Alanine,N-(3,5-dichlorobenzoyl)-2-methyl-
• AKOS010513069
• 2-[(3,5-dichlorobenzoyl)amino]-2-methylpropanoic acid
• 2-[(3,5-dichlorophenyl)formamido]-2-methylpropanoic acid
• EN300-7436954
• 31110-41-5
• DTXSID90953213
• 2-((3,5-Dichlorobenzoyl)amino)-2-methylpropanoic acid
• N-[(3,5-Dichlorophenyl)(hydroxy)methylidene]-2-methylalanine

• Inchi： 1S/C11H11Cl2NO3/c1-11(2,10(16)17)14-9(15)6-3-7(12)5-8(13)4-6/h3-5H,1-2H3,(H,14,15)(H,16,17)
• InChI Key： QKCTTYONJNFOSV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(NC(C(=O)O)(C)C)=O)Cl

Computed Properties

• Exact Mass: 275.01173
• Monoisotopic Mass: 275.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.395
• Boiling Point: 423°Cat760mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.571
• PSA: 66.4

Additional information on Alanine,N-(3,5-dichlorobenzoyl)-2-methyl-

N-(3,5-Dichlorobenzoyl)-2-Methyl-Alanine: A Comprehensive Overview

N-(3,5-Dichlorobenzoyl)-2-Methyl-Alanine, also known by its CAS number 31110-41-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of alanine, a non-essential amino acid, with a unique substitution pattern that imparts distinctive chemical and biological properties. The presence of the 3,5-dichlorobenzoyl group attached to the nitrogen atom of alanine introduces a range of functional characteristics that make this compound valuable for various applications.

The structure of N-(3,5-Dichlorobenzoyl)-2-Methyl-Alanine consists of a central alanine backbone with a methyl group at the beta position and a substituted benzoyl group at the alpha position. The benzoyl group is further substituted with chlorine atoms at the 3 and 5 positions, which not only enhances the stability of the molecule but also contributes to its potential as a bioisostere or prodrug in medicinal chemistry. Recent studies have highlighted the importance of such substitutions in modulating pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

One of the most promising applications of this compound lies in its potential as a building block for peptide synthesis. The combination of an amino acid backbone with a substituted aromatic group makes it an ideal candidate for constructing bioactive molecules. Researchers have explored its use in developing peptide-based drugs targeting various therapeutic areas, such as oncology and infectious diseases. For instance, recent findings suggest that derivatives of this compound may exhibit inhibitory activity against certain proteases involved in cancer progression.

In addition to its role in peptide synthesis, N-(3,5-Dichlorobenzoyl)-2-Methyl-Alanine has shown potential in drug delivery systems. The dichlorobenzoyl moiety can serve as a lipophilic anchor, enhancing the solubility and bioavailability of conjugated drugs. This property has been leveraged in studies aimed at improving the efficacy of poorly soluble pharmaceuticals. Moreover, the compound's stability under physiological conditions makes it suitable for prolonged-release formulations.

The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent amino acid derivatization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a toxicological perspective, understanding the safety profile of N-(3,5-Dichlorobenzoyl)-2-Methyl-Alanine is crucial for its application in pharmaceuticals. Preclinical studies have demonstrated that the compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term toxicity studies are still required to fully assess its safety profile. Regulatory agencies emphasize the importance of thorough toxicokinetic evaluations for compounds intended for human use.

In conclusion, N-(3,5-Dichlorobenzoyl)-2-Methyl-Alanine (CAS No: 31110-41-5) represents a versatile molecule with diverse applications in organic synthesis and drug development. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for advancing therapeutic innovations. As research continues to uncover new insights into its biological activities and mechanisms, this compound is poised to play an increasingly important role in modern medicine.